Ethyl 2-(4-amino-3,5-difluorophenyl)acetate

• Molecular Formula: C10H11F2NO2
• Molecular Weight: 215.20 g/mol
• IUPAC Name: ethyl 2-(4-amino-3,5-difluorophenyl)acetate
• InChI: InChI=1S/C10H11F2NO2/c1-2-15-9(14)5-6-3-7(11)10(13)8(12)4-6/h3-4H,2,5,13H2,1H3
• InChI Key: UFAAXEGDGSXCCM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=CC(=C(C(=C1)F)N)F

Description

Ethyl 2-(4-amino-3,5-difluorophenyl)acetate is a useful research compound. Its molecular formula is C10H11F2NO2 and its molecular weight is 215.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Diethyl (4-amino-3,5-difluorophenyl)propanedioate (0.770 g, 2.68 mmol) was dissolved in ethanol (50 ml) and treated with sodium hydroxide (0.107 g, 2.68 mmol) in water (1.5 ml). This was heated to 90° C. for 55 minutes. Further sodium hydroxide (0.016 g, 0.40 mmol) was added to the reaction and heating continued for 15 minutes. The mixture was cooled to room temperature and evaporated. This was acidified with 2N HCl (20 ml) and extracted ×2 with ethyl acetate (25 ml). The combined organics were washed with brine (50 ml), dried over magnesium sulphate, filtered and evaporated to give the title compound as a pale brown oil (0.610 mg, 2.84 mmol, >100%). LC/MS: Rt=2.52, [MH]+ 216.